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Abstract
Platydesminium is a naturally occurring quaternary furoquinoline alkaloid identified as the (+)-

platydesminium salt. First isolated from the plant Skimmia japonica Thunb., it belongs to a

class of compounds known for a variety of biological activities. This technical guide provides a

comprehensive overview of the chemical structure, properties, and available experimental data

for Platydesminium, aimed at facilitating further research and development in the fields of

phytochemistry and pharmacology. Due to the limited availability of recent, in-depth studies on

this specific compound, this document primarily synthesizes foundational data, highlighting

areas where further investigation is warranted.

Chemical Structure and Identification
Platydesminium is characterized as a quaternary alkaloid, a distinction that sets it apart from

the more common tertiary alkaloids also found in Skimmia japonica, such as dictamnine,

skimmianine, and eduline.[1] The foundational work on the identification and structural

elucidation of (+)-platydesminium salt was conducted by Boyd and Grundon in 1970. Their

research established its place within the furoquinoline alkaloid family.
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While detailed spectroscopic data for the structural confirmation of Platydesminium is not

readily available in recent literature, the general structure of a furoquinoline alkaloid consists of

a furan ring fused to a quinoline core. The "quaternary" nature of Platydesminium indicates

that the nitrogen atom in the quinoline ring is bonded to four carbon atoms, resulting in a

permanent positive charge.

Below is a logical relationship diagram illustrating the classification of Platydesminium.
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Isolation of Platydesminium from Skimmia japonica

Structural Elucidation and Purity Confirmation

In vitro Biological Screening
(e.g., antimicrobial, cytotoxic assays)
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(e.g., signaling pathway analysis)
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(Animal Models)
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[https://www.benchchem.com/product/b15183790#platydesminium-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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